Cas no 4151-24-0 (1,4-bis(dibutylphosphoryloxy)butane)

• Product Name: 1,4-bis(dibutylphosphoryloxy)butane
• CAS No: 4151-24-0
• MF: C₂₀H₄₄O₄P₂
• MW: 410.50848865509
• CID: 1513270
• PubChem ID: 255788
• Update Time: 2025-04-21

1,4-bis(dibutylphosphoryloxy)butane Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(dibutylphosphoryloxy)butane
• butane-1,4-diyl bis[dibutyl(phosphinate)]
• NSC81558
• AC1L5T6L
• AC1Q6T2O
• CTK4I4939
• AR-1I1001
• NSC-81558
• AG-K-15959
• butane-1,4-diyl bis[dibutyl(phosphinate)]; NSC81558; AC1L5T6L; AC1Q6T2O; CTK4I4939; AR-1I1001; NSC-81558; AG-K-15959;
• SCHEMBL5486817
• 4151-24-0
• DTXSID90292311

• Inchi： 1S/C20H44O4P2/c1-5-9-17-25(21,18-10-6-2)23-15-13-14-16-24-26(22,19-11-7-3)20-12-8-4/h5-20H2,1-4H3
• InChI Key： TWWFLTQOKGFFPJ-UHFFFAOYSA-N
• SMILES： P(CCCC)(CCCC)(=O)OCCCCOP(CCCC)(CCCC)=O

Computed Properties

• Exact Mass: 410.27172
• Monoisotopic Mass: 410.271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 486.5°C at 760 mmHg
• Flash Point: 261.2°C
• Refractive Index: 1.446
• PSA: 52.6
• LogP: 7.55640